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Compound of Interest

Compound Name: L-Threonine-15N,d5

Cat. No.: B12419415

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of specialized compounds like L-Threonine-15N,d5 is paramount. This guide
provides immediate, procedural information for the safe operational use and disposal of this
stable isotope-labeled amino acid.

Personal Protective Equipment (PPE)

Adherence to proper PPE protocols is the first line of defense against potential exposure and
contamination. While L-Threonine-15N,d5 is not classified as a hazardous substance, good
laboratory practice dictates the use of protective gear.[1][2][3] The recommended PPE for
handling L-Threonine-15N,d5 is summarized below.
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PPE Category Recommended Equipment

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye/Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[2][3]

Wear suitable protective gloves (e.g., Nitrile

Skin Protection ) )
rubber) and clothing to prevent skin exposure.

Under normal use with adequate ventilation, no
) ) protective equipment is typically needed. If dust
Respiratory Protection o
formation is likely, a NIOSH/CEN approved

particulate filter respirator is recommended.

Operational Plan: From Receipt to Disposal

A systematic approach to the handling of L-Threonine-15N,d5 will minimize risks and ensure

the integrity of the compound for experimental use.

1. Receiving and Storage:

e Upon receipt, visually inspect the container for any signs of damage or leakage.
 Verify that the product information on the label matches the order specifications.

o Store at room temperature in a dry, well-ventilated area, away from light and moisture. Keep

the container tightly closed.
2. Handling and Preparation:
e Handle in accordance with good industrial hygiene and safety practices.

e Avoid the formation of dust. If the compound is in solid form, use appropriate ventilation,
such as a chemical fume hood, during weighing and solution preparation.
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Wash hands thoroughly before breaks and at the end of the workday after handling the
substance.

. Experimental Use:

Stable isotope-labeled amino acids like L-Threonine-15N,d5 are not radioactive and do not
require special handling precautions in that regard.

These compounds are chemically identical to their unlabeled counterparts and can be used
as tracers or internal standards in various analytical techniques, including mass
spectrometry and NMR.

Spill and Emergency Procedures

Spill Response:

In case of a spill, avoid dust formation.

For containment, use a method that does not disperse dust, such as wet-brushing or using
an electrically protected vacuum cleaner.

Collect the spilled material into a suitable, closed container for disposal.

Ensure the area is well-ventilated.

First Aid Measures:

After inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

After skin contact: Wash the affected area with soap and plenty of water.

After eye contact: Rinse eyes with water as a precaution.

After ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical advice.

Disposal Plan
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Dispose of L-Threonine-15N,d5 and any contaminated materials in accordance with local,
state, and federal regulations. Unused material should be disposed of as chemical waste. Do

not allow the substance to enter sewers or public waters.

Workflow for Handling L-Threonine-15N,d5
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Caption: Logical workflow for handling L-Threonine-15N,d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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